Cas no 65004-41-3 (2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-ethyl-6-methylpyrimidin-4(1H)-one)

• Product Name: 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-ethyl-6-methylpyrimidin-4(1H)-one
• CAS No: 65004-41-3
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 2793211
• PubChem ID: 135802658
• Update Time: 2025-04-21

2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-ethyl-6-methylpyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 65004-41-3
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-ethyl-6-methylpyrimidin-4(1H)-one
• OGQAMILDZRAASK-UHFFFAOYSA-
• DTXSID90506081
• InChI=1/C12H16N4O/c1-5-10-9(4)13-12(14-11(10)17)16-8(3)6-7(2)15-16/h6H,5H2,1-4H3,(H,13,14,17)

• Inchi： 1S/C12H16N4O/c1-5-10-9(4)13-12(14-11(10)17)16-8(3)6-7(2)15-16/h6H,5H2,1-4H3,(H,13,14,17)
• InChI Key： OGQAMILDZRAASK-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(C)N=C(N1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 232.13241115Da
• Monoisotopic Mass: 232.13241115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.3Ų